N-(5-chloro-2-methoxyphenyl)-2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]acetamide

• Molecular Formula: C18H21ClN2O6S
• Molecular Weight: 428.9 g/mol
• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[(3,4-dimethoxyphenyl)sulfonyl-methylamino]acetamide
• InChI: InChI=1S/C18H21ClN2O6S/c1-21(11-18(22)20-14-9-12(19)5-7-15(14)25-2)28(23,24)13-6-8-16(26-3)17(10-13)27-4/h5-10H,11H2,1-4H3,(H,20,22)
• InChI Key: KJMZFWFEXPZXHQ-UHFFFAOYSA-N
• SMILES: CN(CC(=O)NC1=C(C=CC(=C1)Cl)OC)S(=O)(=O)C2=CC(=C(C=C2)OC)OC

Description

N-(5-chloro-2-methoxyphenyl)-2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]acetamide, also known as CMMS, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methoxyphenyl)-2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]acetamide is not yet fully understood. However, studies have suggested that this compound may exert its therapeutic effects by inhibiting the activity of specific enzymes and signaling pathways involved in cancer growth, inflammation, and pain transmission.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and analgesic properties. This compound has also been shown to have low toxicity, making it a promising candidate for further research and development.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-chloro-2-methoxyphenyl)-2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]acetamide in lab experiments is that it has shown low toxicity, making it a safer option for in vitro and in vivo studies. However, this compound is still a relatively new compound, and more research is needed to fully understand its potential advantages and limitations in lab experiments.

Future Directions

Future research on N-(5-chloro-2-methoxyphenyl)-2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]acetamide could focus on its potential therapeutic applications in other fields, such as neurodegenerative diseases and autoimmune disorders. Additionally, further studies could investigate the optimal dosage and administration of this compound for different therapeutic applications. Finally, research could explore the potential side effects and interactions of this compound with other drugs.
In conclusion, this compound is a promising compound that has shown potential therapeutic applications in various fields. Further research is needed to fully understand its mechanism of action and potential advantages and limitations in lab experiments. The future directions for this compound research are vast and could lead to significant advancements in various fields of medicine.

Synthesis Methods

The synthesis of N-(5-chloro-2-methoxyphenyl)-2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]acetamide involves the reaction of 5-chloro-2-methoxyaniline with methyl 3,4-dimethoxybenzenesulfonate, followed by the addition of sodium hydride and N-methylglycine methyl ester. The resulting product is then purified through column chromatography to obtain this compound in high purity.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]acetamide has been studied for its potential therapeutic applications in various fields, including cancer treatment, inflammation, and pain management. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines and alleviate inflammation. In the field of pain management, this compound has been shown to inhibit the transmission of pain signals and reduce pain sensitivity.